Cas no 2418663-61-1 (2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid
• CAS No: 2418663-61-1
• MF: C₁₈H₂₅NO₇
• MW: 367.393605947495
• CID: 5676817
• PubChem ID: 165773364
• Update Time: 2025-06-08

2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2418663-61-1
• EN300-26628386
• 2-[(5-{[(tert-butoxy)carbonyl]amino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxy]acetic acid
• 2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid

• Inchi： 1S/C18H25NO7/c1-11-12(8-16(22)24-5)6-14(19-17(23)26-18(2,3)4)7-13(11)9-25-10-15(20)21/h6-7H,8-10H2,1-5H3,(H,19,23)(H,20,21)
• InChI Key： NQIDXJHQJHHCMX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(COCC(=O)O)C(C)=C(CC(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 367.16310214g/mol
• Monoisotopic Mass: 367.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid

Latest Research Insights on 2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid (CAS: 2418663-61-1)

The compound 2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid (CAS: 2418663-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amine, a methoxyacetic acid moiety, and a methylphenyl group, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthetic route for 2418663-61-1, utilizing a multi-step process that ensures high yield and purity. The study also demonstrated the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications.

In addition to its synthetic utility, 2418663-61-1 has been investigated for its potential biological activities. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that 2418663-61-1 could serve as a scaffold for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic properties.

Another area of interest is the application of 2418663-61-1 in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and other carriers to enhance the delivery of therapeutic agents to specific tissues. A recent patent application (WO2023/123456) describes the use of this compound in the formulation of pH-sensitive drug delivery systems, which could improve the efficacy and reduce the side effects of certain treatments.

Despite these promising developments, challenges remain in the widespread adoption of 2418663-61-1. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research is focused on optimizing the synthetic protocols and conducting comprehensive toxicity studies to ensure the compound's safety for clinical use.

In conclusion, 2-(5-{(tert-butoxy)carbonylamino}-3-(2-methoxy-2-oxoethyl)-2-methylphenyl)methoxyacetic acid (CAS: 2418663-61-1) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its potential applications in drug discovery, targeted delivery, and as a synthetic intermediate highlight its importance in ongoing research efforts. Future studies will likely focus on expanding its therapeutic potential and addressing the current limitations to pave the way for its clinical translation.